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Compound of Interest

8-Fluoro-4-hydroxyquinoline-2-
Compound Name:
carboxylic acid

Cat. No.: B1346673

An In-depth Technical Guide to the Safety and Handling of 8-Fluoro-4-hydroxyquinoline-2-
carboxylic Acid

Disclaimer: This document provides a summary of available safety and handling information for
8-Fluoro-4-hydroxyquinoline-2-carboxylic acid (CAS No. 36308-79-9). As of the date of this
publication, a comprehensive, officially recognized Safety Data Sheet (SDS) with complete
toxicological data for this specific compound is not publicly available. The information herein is
synthesized from data on structurally similar compounds and general principles of laboratory
safety. This guide should be used for preliminary informational purposes only, and it is
imperative to consult a certified SDS for this compound when available and to conduct a
thorough risk assessment before handling.

Introduction

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is a fluorinated heterocyclic compound with
potential applications in pharmaceutical research and development, including as a building
block for protein degraders.[1] Its quinoline core is a scaffold found in numerous bioactive
molecules. The presence of a fluorine atom and a carboxylic acid group can significantly
influence its chemical reactivity, physical properties, and biological activity. This guide provides
an in-depth overview of the known safety and handling considerations for this compound,
intended for researchers, scientists, and professionals in drug development.
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Hazard Identification and Classification

While specific GHS classification for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is not
readily available, data from analogous compounds such as 8-Fluoro-4-hydroxyquinoline and
other substituted quinoline carboxylic acids suggest the following potential hazards.[2][3][4]

Potential GHS Classification (based on analogs):
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

» Serious Eye Damage/Eye Irritation (Category 1 or 2): May cause serious eye damage or
irritation.[2][3]

o Skin Corrosion/Irritation (Category 2): May cause skin irritation.[3]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[3]

Signal Word: Danger or Warning[2][3]

Potential Hazard Statements (H-phrases):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/irritation.[2][3]

H335: May cause respiratory irritation.[3]

It is crucial to handle this compound with the assumption that it possesses these hazards until
a specific SDS becomes available.

Physical and Chemical Properties

Limited quantitative data is available for the target compound. The table below summarizes
known information for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid and a closely related
analog, 8-Fluoro-4-hydroxyquinoline, for comparison.
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8-Fluoro-4-
o 8-Fluoro-4-
Property hydroxyquinoline-2- L
. . hydroxyquinoline (Analog)
carboxylic acid
CAS Number 36308-79-9[1] 63010-71-9[2][5]

Molecular Formula

C10H6FNO3[1]

CoHeFNO[5]

Molecular Weight 207.16 g/mol [6] 163.15 g/mol [5]

Appearance No.t specified (fkely Beige powder[5]
solid/powder)

Melting Point Not available 278 - 282 °C[5]

Boiling Point Not available 316.6 £ 22.0 °C (Predicted)[5]

Solubility Not available No data available[5]

Flash Point Not available No data available[5]

log Pow Not available 1.92[5]

Safety and Handling Procedures

Based on the potential hazards, the following handling and storage procedures are
recommended. These are general guidelines and should be adapted based on the specific
experimental context and a formal risk assessment.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are
inspected prior to use.[2]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with a particulate filter.[7]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]
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Safe Handling Practices

Handle only in a well-ventilated area, preferably in a chemical fume hood.[2]
Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Keep containers tightly closed when not in use.[5]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[2]
Keep the container tightly closed.[5]
Store away from incompatible materials, such as strong oxidizing agents.[5]

Some sources recommend storage at 2-8°C.[6]

Emergency and First-Aid Measures

The following first-aid measures are based on procedures for similar chemical compounds.[2]
[4]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4.1. Avoid breathing dust.[5]

o Environmental Precautions: Prevent the product from entering drains.[5]

o Methods for Cleaning Up: Carefully sweep up or vacuum the spilled material without creating
dust. Place in a suitable, closed container for disposal.[5]

Toxicological Information

Specific toxicological data for 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is not available
in the public domain.[5] For the analog 8-Fluoro-4-hydroxyquinoline, no quantitative acute
toxicity data (e.g., LD50) is available.[5] It is not classified as a carcinogen by IARC.[5] Due to
the lack of data, this compound should be handled as a substance of unknown toxicity.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, regional, and
national regulations. Waste is likely to be classified as hazardous.[7] Do not allow it to enter the
sewage system.

Experimental Protocols and Workflows

Detailed experimental protocols involving this compound should be designed with strict
adherence to the safety precautions outlined above. A generalized workflow for handling potent
or uncharacterized chemical compounds is depicted below.

Preparation Chemical Handling Cleanup & Disposal
Conduct Risk Don Appropriate Prepare Fume Weigh Compound Perform Experiment Store Securely Decontaminate Dispose of Waste Remove PPE
Assessment PPE Hood (in ventilated enclosure) (in fume hood) (cool, dry, sealed) Work Area & Glassware (Hazardous Waste Stream) (Properly)
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Caption: Generalized workflow for the safe laboratory handling of chemical compounds.

Conclusion

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid is a compound with significant potential in
research, but it must be handled with care due to the lack of comprehensive safety data. The
information provided in this guide, derived from analogous compounds, suggests that it should
be treated as a hazardous substance that is harmful if swallowed and can cause serious eye,
skin, and respiratory irritation. Adherence to stringent safety protocols, including the use of
appropriate personal protective equipment and engineering controls like fume hoods, is
essential to minimize exposure and ensure a safe working environment. Researchers are
strongly urged to obtain and review a specific Safety Data Sheet for this compound before
commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

